Cas no 1360919-22-7 (Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate)

• Product Name: Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate
• CAS No: 1360919-22-7
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD22559839
• CID: 4784626
• Update Time: 2025-05-20

Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate

• MDL： MFCD22559839
• Inchi： 1S/C13H13NO4/c1-3-18-13(16)12-9(7-15)8-5-4-6-10(17-2)11(8)14-12/h4-7,14H,3H2,1-2H3
• InChI Key： MMOWNIHIMIBCAK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C=O)=C(C(=O)OCC)NC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• XLogP3: 2
• Topological Polar Surface Area: 68.4

Additional information on Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate (CAS No. 1360919-22-7): Properties, Applications, and Industry Insights

Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate (CAS No. 1360919-22-7) is a specialized organic compound belonging to the indole derivatives family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a formyl group at the 3-position and a methoxy group at the 7-position of the indole ring, making it a versatile intermediate for synthesizing bioactive molecules. Its ethyl carboxylate moiety further enhances its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for indole-based compounds like Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate has surged due to their role in developing anticancer agents, antimicrobial drugs, and neuroprotective therapies. Researchers are particularly interested in its potential to modulate enzyme activity and interact with biological targets, such as kinase inhibitors and GPCR ligands. The compound’s CAS No. 1360919-22-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate serves as a key building block for heterocyclic chemistry. Its formyl group allows for further functionalization via condensation or reduction reactions, while the methoxy group offers stability and electron-donating effects. These properties align with industry trends favoring green chemistry and atom-efficient synthesis, as the compound can reduce waste generation in multi-step reactions.

The compound’s physicochemical properties, including its melting point, solubility, and spectral data (e.g., NMR, IR), are critical for quality control in industrial production. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, especially for applications in high-value pharmaceuticals. Users often search for "synthesis protocol for Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate" or "suppliers of CAS 1360919-22-7," highlighting its commercial importance.

Beyond pharmaceuticals, Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate finds niche applications in material science, particularly in designing organic semiconductors and fluorescent probes. Its conjugated indole core contributes to photophysical properties, making it valuable for optoelectronic devices. This versatility resonates with the growing interest in sustainable materials and bio-based chemicals, topics frequently discussed in scientific forums.

Regulatory and safety profiles of CAS No. 1360919-22-7 are also a focal point for industrial users. While not classified as hazardous, proper handling guidelines—such as using personal protective equipment (PPE) and avoiding prolonged exposure—are recommended. Environmental considerations, including biodegradability and eco-toxicity, are increasingly searched terms, reflecting the industry’s shift toward ESG compliance.

In conclusion, Ethyl 3-formyl-7-methoxy-1H-indole-2-carboxylate (CAS No. 1360919-22-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features, coupled with broad applicability, position it as a cornerstone in drug development and advanced material engineering. As research continues to uncover new uses, this compound will likely remain a subject of scientific and commercial interest.